6-[(2-Methylphenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H14N4OS
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 6-[(2-methylphenoxy)methyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H14N4OS/c1-12-7-5-6-10-14(12)22-11-15-20-21-16(18-19-17(21)23-15)13-8-3-2-4-9-13/h2-10H,11H2,1H3
• InChI Key: XPGPBMSYRQFCMX-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)C4=CC=CC=C4

Description

6-[(2-Methylphenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of triazoles and thiadiazoles, which are known for their diverse biological activities.

Scientific Research Applications

6-[(2-Methylphenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. One of the main areas of research is its anticancer activity. Studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer. It acts by inducing apoptosis and inhibiting cell proliferation through the activation of various signaling pathways.
Another area of research is its antimicrobial activity. This compound has been shown to exhibit significant activity against various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. It acts by disrupting the cell membrane and inhibiting the synthesis of essential biomolecules.

Mechanism of Action

The mechanism of action of 6-[(2-Methylphenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is complex and involves multiple pathways. In cancer cells, it acts by inhibiting the activity of various enzymes involved in DNA replication and repair, leading to the accumulation of DNA damage and cell death. It also activates the apoptotic pathway by upregulating the expression of pro-apoptotic proteins and downregulating the expression of anti-apoptotic proteins.
In microbial cells, it acts by disrupting the cell membrane and inhibiting the synthesis of essential biomolecules, such as DNA, RNA, and proteins. It also induces the production of reactive oxygen species (ROS), leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the target cell type and concentration. In cancer cells, it induces apoptosis and inhibits cell proliferation, leading to tumor regression. In microbial cells, it disrupts the cell membrane and inhibits cell growth, leading to the inhibition of bacterial and fungal infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-[(2-Methylphenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potent biological activity against cancer and microbial cells. It also exhibits good solubility and stability, making it suitable for various in vitro and in vivo studies. However, one of the limitations is its low selectivity towards cancer and microbial cells, leading to potential toxicity towards normal cells. It also requires further optimization to improve its pharmacokinetic and pharmacodynamic properties for clinical use.

Future Directions

For research and development include optimization of its chemical structure, development of novel drug delivery systems, and investigation of its potential therapeutic applications in other diseases.

Synthesis Methods

The synthesis of 6-[(2-Methylphenoxy)methyl]-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-methylphenol, phenyl isothiocyanate, and 3-amino-5-mercapto-1,2,4-triazole in the presence of a suitable solvent and catalysts. The reaction proceeds through a series of intermediate steps, including the formation of a thiourea derivative, cyclization, and oxidation. The final product is obtained after purification and characterization using various analytical techniques.